Cas no 2137477-87-1 (3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2137477-87-1
• MF: C₂₄H₂₃Br₂N₃O₄
• MW: 577.265124559402
• CID: 6289084
• PubChem ID: 165801148
• Update Time: 2025-05-23

3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2137477-87-1
• EN300-1141377
• 3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C24H23Br2N3O4/c1-2-7-20-28-21(25)22(26)29(20)12-19(23(30)31)27-24(32)33-13-18-16-10-5-3-8-14(16)15-9-4-6-11-17(15)18/h3-6,8-11,18-19H,2,7,12-13H2,1H3,(H,27,32)(H,30,31)
• InChI Key： NESUDCJKXQSKSU-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CCC)N1CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Br

Computed Properties

• Exact Mass: 577.00348g/mol
• Monoisotopic Mass: 575.00553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(4,5-Dibromo-2-propyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid

The compound 3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by the CAS number 2137477-87-1, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a propionic acid backbone, an imidazole ring with bromine substituents, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a versatile compound with applications in drug discovery, materials science, and advanced chemical synthesis.

The imidazole ring in this compound is a key structural element, known for its aromaticity and ability to form hydrogen bonds. The substitution pattern on the imidazole ring—specifically the 4,5-dibromo and 2-propyl groups—contributes to its unique electronic properties and reactivity. Recent studies have highlighted the importance of such substituted imidazoles in medicinal chemistry, where they are used as scaffolds for developing bioactive molecules. For instance, researchers have reported that brominated imidazoles exhibit potent anti-inflammatory and anticancer activities due to their ability to modulate key cellular pathways.

The Fmoc group attached to the propanoic acid backbone is another critical feature of this compound. Fmoc is widely used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group likely plays a role in controlling the reactivity of the amino group during synthetic procedures. Recent advancements in peptide chemistry have demonstrated the utility of Fmoc-containing compounds in constructing complex polypeptides and proteins with high precision.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the formation of the imidazole ring through cyclization reactions, followed by bromination at specific positions. The introduction of the propyl group and the Fmoc group are subsequent steps that demand careful optimization to ensure high yields and purity. Researchers have recently explored green chemistry approaches to synthesize similar compounds, emphasizing the use of environmentally friendly solvents and catalysts.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it serves as a valuable intermediate for constructing bioactive molecules targeting various diseases. For example, studies have shown that analogs of this compound can inhibit enzymes involved in cancer progression, making them potential candidates for anticancer therapies. Additionally, its unique structure makes it an attractive candidate for use in materials science, particularly in the development of advanced polymers and coatings with tailored properties.

Recent research has also focused on understanding the pharmacokinetic properties of this compound. Studies conducted using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These findings are crucial for evaluating its suitability as a drug candidate or for other therapeutic applications. Furthermore, computational modeling techniques have been employed to predict its interactions with biological targets, providing valuable information for rational drug design.

In conclusion, 3-(4,5-dibromo-2-propyl-1H-imidazol-1-yl)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2137477-87-1) is a versatile compound with significant potential in multiple domains of chemical research. Its unique structure and functional groups make it an invaluable tool for advancing drug discovery efforts and developing innovative materials. As research continues to uncover new applications and optimize synthetic methods for this compound, its role in scientific advancements is expected to grow further.